Cas no 1355248-04-2 (Methyl 2-fluoro-5-(3-nitrophenyl)benzoate)

• Product Name: Methyl 2-fluoro-5-(3-nitrophenyl)benzoate
• CAS No: 1355248-04-2
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• MDL: MFCD21333020
• CID: 1037671
• PubChem ID: 70699692
• Update Time: 2025-06-14

Methyl 2-fluoro-5-(3-nitrophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-3'-nitro-[1,1'-biphenyl]-3-carboxylate
• methyl 2-fluoro-5-(3-nitrophenyl)benzoate
• ACMC-209c34
• AK108072
• ANW-19934
• CTK8B0429
• KB-257128
• Methyl4-fluoro-3'-nitro-[1,1'-biphenyl]-3-carboxylate
• MFCD21333020
• DTXSID50742807
• Methyl 4-fluoro-3'-nitro[1,1'-biphenyl]-3-carboxylate
• 1355248-04-2
• BS-25588
• CS-0211524
• Methyl 2-fluoro-5-(3-nitrophenyl)benzoate

• MDL： MFCD21333020
• Inchi： 1S/C14H10FNO4/c1-20-14(17)12-8-10(5-6-13(12)15)9-3-2-4-11(7-9)16(18)19/h2-8H,1H3
• InChI Key： NGXUIJAERLJZTN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.05900
• Monoisotopic Mass: 275.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 3.71070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Methyl 2-fluoro-5-(3-nitrophenyl)benzoate

Comprehensive Overview of Methyl 2-fluoro-5-(3-nitrophenyl)benzoate (CAS No. 1355248-04-2)

Methyl 2-fluoro-5-(3-nitrophenyl)benzoate (CAS No. 1355248-04-2) is a fluorinated aromatic ester compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique molecular structure, featuring a fluoro substituent and a nitrophenyl group, makes it a valuable building block for researchers exploring novel drug candidates and advanced materials. The compound's methyl ester moiety further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for fluorinated compounds like Methyl 2-fluoro-5-(3-nitrophenyl)benzoate has surged due to their role in developing bioactive molecules and agrochemicals. Researchers frequently search for "synthesis of fluorinated benzoates" or "applications of nitrophenyl derivatives," reflecting the growing interest in this chemical space. The compound's electron-withdrawing groups (fluoro and nitro) contribute to its utility in cross-coupling reactions, a hot topic in modern organic chemistry.

The physicochemical properties of CAS No. 1355248-04-2 are critical for its handling and application. With a molecular weight of 275.22 g/mol, this pale-yellow crystalline solid exhibits moderate solubility in common organic solvents like dichloromethane and dimethylformamide. Its stability under ambient conditions makes it suitable for various laboratory-scale reactions, though proper storage away from strong oxidizers is recommended. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed for purity assessment.

From a drug discovery perspective, the 2-fluoro-5-(3-nitrophenyl) scaffold presents intriguing possibilities. The fluoro atom can influence a molecule's metabolic stability and membrane permeability, while the nitrophenyl group offers opportunities for further functionalization. These features align with current trends in fragment-based drug design, where researchers actively seek "fluorinated building blocks for medicinal chemistry." The compound's potential in kinase inhibitor development has also been explored, given the importance of nitroaromatics in this therapeutic area.

In material science applications, Methyl 2-fluoro-5-(3-nitrophenyl)benzoate serves as a precursor for liquid crystals and organic semiconductors. The nitro group's electron-accepting character combined with the ester's versatility enables the creation of π-conjugated systems with tailored electronic properties. This aligns with the increasing search volume for "nitro-containing organic electronic materials" as the field of flexible electronics expands.

Quality control of CAS No. 1355248-04-2 typically involves stringent chromatographic purity standards (>98% by HPLC). Suppliers often provide detailed spectroscopic data (1H NMR, 13C NMR, IR) and certificates of analysis to meet the requirements of pharmaceutical clients. The compound's shelf life can be extended through storage in amber glass vials under inert atmosphere, addressing common concerns about nitro compound stability over time.

Environmental and green chemistry considerations for Methyl 2-fluoro-5-(3-nitrophenyl)benzoate synthesis have gained attention. Recent publications explore catalytic methods for introducing the fluoro and nitro groups with reduced waste generation. These developments respond to the increasing search queries about "sustainable synthesis of fluorinated aromatics" and "eco-friendly nitration processes," reflecting the chemical industry's shift toward greener methodologies.

The global market for fluorinated fine chemicals like 1355248-04-2 continues to grow, driven by pharmaceutical R&D and specialty materials demand. Patent analysis reveals an upward trend in filings incorporating this benzoate derivative, particularly in heterocyclic chemistry applications. Suppliers should note the importance of providing scale-up capabilities and regulatory documentation, as these factors increasingly influence purchasing decisions in the fine chemicals sector.

For researchers working with Methyl 2-fluoro-5-(3-nitrophenyl)benzoate, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory PPE (gloves, goggles) is recommended when manipulating the solid compound. The material's dust formation potential suggests working in a fume hood for powder handling operations, addressing common safety questions about "best practices for aromatic ester handling."

Future research directions for CAS No. 1355248-04-2 may explore its utility in click chemistry applications or as a scaffold for PET radiotracer development, given the fluoro atom's potential for isotopic labeling. These applications would capitalize on current interests in "fluorine-18 labeling precursors" and "bioorthogonal chemistry building blocks," positioning this compound at the intersection of multiple cutting-edge research fields.